Cas no 13552-61-9 (1H-Imidazole-4-propanoicacid, a-amino-2,3-dihydro-2-thioxo-)

• Product Name: 1H-Imidazole-4-propanoicacid, a-amino-2,3-dihydro-2-thioxo-
• CAS No: 13552-61-9
• MF: C₆H₉N₃O₂S
• MW: 187.219559431076
• CID: 189993
• PubChem ID: 3037745
• Update Time: 2025-04-19

1H-Imidazole-4-propanoicacid, a-amino-2,3-dihydro-2-thioxo- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-propanoicacid, a-amino-2,3-dihydro-2-thioxo-
• 2-amino-3-(2-sulfanylidene-1,3-dihydroimidazol-4-yl)propanoic acid
• 2-thiolhistidine
• (S)-2-amino-3-(2-thioxo-2,3-dihydro-1H-imidazol-4-yl)propanoic acid
• (S)-2-amino-3-(2-thioxo-2,3-dihydro-1H-imidazol-4-yl)-propionic acid
• (S)-2-Amino-3-(2-thioxo-2,3-dihydro-1H-imidazol-4-yl)-propionsaeure
• 2-mercapto-L-histidine
• 2-Thiol-L-histidine
• AC1MI3FU
• Histidine-2-thiol
• L-(-)-2-thiohistidine
• L-2-thiohistidine
• SureCN1065159
• SureCN5284026
• DL-2-Thiohistidine
• DL-2-Thiolhistidine
• DL-2-Histidinethiol
• 13552-61-9
• 1H-Imidazole-4-propanoic acid, .alpha.-amino-2,3-dihydro-2-thioxo-
• 2-THIOLHISTIDINE [MI]
• 2-Sulfanylhistidine
• UNII-80WXM66177
• DL-thiohistidine
• 80WXM66177
• SCHEMBL1065159
• 2-Thiohistidin
• 2-Amino-3-(2-thioxo-2,3-dihydro-1H-imidazol-4-yl)propanoic acid
• 1H-Imidazole-4-propanoic acid, alpha-amino-2,3-dihydro-2-thioxo-
• AKOS003368884
• 2-THIOLHISTIDINE, DL-
• DTXSID90929034
• FT-0612766
• H-2-MERCAPTO-HIS-OH
• 2-mercaptohistidine
• Histidine, 2-mercapto-
• Q27269175
• THIOHISTIDINE, DL-
• (2S,4S)-FMOC-4-FLUORO-PYRROLIDINE-2-CARBOXYLICACID

• MDL： MFCD00047018
• Inchi： 1S/C6H9N3O2S/c7-4(5(10)11)1-3-2-8-6(12)9-3/h2,4H,1,7H2,(H,10,11)(H2,8,9,12)
• InChI Key： FVNKWWBXNSNIAR-UHFFFAOYSA-N
• SMILES： S=C1NC=C(CC(C(=O)O)N)N1

Computed Properties

• Exact Mass: 187.041547
• Monoisotopic Mass: 187.041547
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.6
• Topological Polar Surface Area: 120

Experimental Properties

• Density: 1.52
• Boiling Point: 376.3°Cat760mmHg
• Flash Point: 181.4°C
• Refractive Index: 1.695

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives